Cas no 6972-42-5 (Butanamide,N-ethyl-2-(hydroxymethyl)-)

• Product Name: Butanamide,N-ethyl-2-(hydroxymethyl)-
• CAS No: 6972-42-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 524397
• PubChem ID: 247455
• Update Time: 2025-04-19

Butanamide,N-ethyl-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-ethyl-2-(hydroxymethyl)-
• n-ethyl-2-(hydroxymethyl)butanamide
• NSC-61988
• DTXSID101294992
• NSC61988
• 6972-42-5

• Inchi： 1S/C7H15NO2/c1-3-6(5-9)7(10)8-4-2/h6,9H,3-5H2,1-2H3,(H,8,10)
• InChI Key： IKTUKSDLIJOHCG-UHFFFAOYSA-N
• SMILES： OCC(C(NCC)=O)CC

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33